N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C17H13Cl2N3O4/c1-24-13-5-3-4-10(14(13)25-2)15(23)20-17-22-21-16(26-17)11-8-9(18)6-7-12(11)19/h3-8H,1-2H3,(H,20,22,23)
• InChI Key: CCPGPGLIDYSKSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=NN=C(O2)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O4
• Molecular Weight: 394.2 g/mol
• CAS No.: 895442-21-4

Description

N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-2,3-dimethoxybenzamide is a useful research compound. Its molecular formula is C17H13Cl2N3O4 and its molecular weight is 394.21. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity

N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-2,3-dimethoxybenzamide derivatives have been explored for their antioxidant properties. For example, Shakir, Ariffin, and Abdulla (2014) synthesized 2,6-di-tert-butyl-4-(5-aryl-1,3,4-oxadiazol-2-yl)phenols and assessed their antioxidant abilities using DPPH and FRAP assays. Some compounds demonstrated significant free-radical scavenging ability in both assays (Shakir, Ariffin, & Abdulla, 2014).

Anticancer and Antimycobacterial Agents

Polkam et al. (2017) reported on the synthesis of regioisomeric analogues of this compound, which were screened for anticancer properties using in vitro studies. Some compounds showed superior activity against various cancer cell lines, also displaying antimycobacterial properties (Polkam et al., 2017).

Radio-Ligand Synthesis

A. Jalilian et al. (2004) synthesized a compound related to this compound for use as a radio-ligand in biological studies. This compound showed potential in anticonvulsant activity against pentylenetetrazole-induced convulsion (Jalilian et al., 2004).

Antimicrobial Activity

Compounds derived from this compound have shown promising antimicrobial activities. Fenhua Wang et al. (2006) synthesized derivatives that demonstrated good fungicidal activity (Fenhua Wang, Qin, & Huang, 2006). Similarly, K. Kapadiya et al. (2020) synthesized derivatives with significant in vitro antibacterial activity against various Gram-positive and Gram-negative bacteria (Kapadiya, Dubal, Bhola, & Dholaria, 2020).

Anti-Inflammatory and Anti-Thrombotic Properties

Muhammadasim Raza Basra et al. (2019) investigated the anti-inflammatory and anti-thrombotic properties of 1,3,4-oxadiazole derivatives. In vivo and in vitro studies suggested potent anti-inflammatory compounds, with some also showing significant roles in enhancing clotting time (Basra et al., 2019).